Cas no 892062-29-2 (1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone)

• Product Name: 1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• CAS No: 892062-29-2
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 2811674
• PubChem ID: 5202830
• Update Time: 2025-04-21

1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone Chemical and Physical Properties

Names and Identifiers

• DTXSID20409637
• 892062-29-2
• 1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone

• Inchi： 1S/C13H21N3O2S/c1-10(2)12-14-15-13(18-12)19-9-11(17)16-7-5-3-4-6-8-16/h10H,3-9H2,1-2H3
• InChI Key： LCMAYQYIGISQJH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)C)O1)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 283.13544809Da
• Monoisotopic Mass: 283.13544809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų